Cas no 1404822-83-8 (2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid
• CAS No: 1404822-83-8
• MF: C₁₀H₁₄F₅NO₄
• MW: 307.214480876923
• CID: 5906733
• PubChem ID: 64142927
• Update Time: 2025-05-22

2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid
• 1404822-83-8
• AKOS013460957
• 2-{[(tert-butoxy)carbonyl]amino}-4,4,5,5,5-pentafluoropentanoic acid
• EN300-1298909

• Inchi： 1S/C10H14F5NO4/c1-8(2,3)20-7(19)16-5(6(17)18)4-9(11,12)10(13,14)15/h5H,4H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： HVXSTAWTQWRHNW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC(C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 307.08429874g/mol
• Monoisotopic Mass: 307.08429874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid

2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic Acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid, with the CAS number 1404822-83-8, is a highly fluorinated organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butoxy carbonyl amino group with a pentafluorinated pentanoic acid moiety. The presence of multiple fluorine atoms in the molecule imparts distinct chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The pentafluoropentanoic acid group in this compound is particularly interesting due to its high stability and reactivity. Fluorine substitution often enhances the lipophilicity and bioavailability of molecules, which are critical factors in drug design. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid involves a multi-step process that typically includes fluorination reactions and peptide coupling techniques. The tert-butoxy carbonyl (Boc) group serves as a protecting group for the amino functionality during synthesis. This allows for precise control over the reactivity of the amino group during subsequent reactions. The Boc protecting group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions.

The physical properties of this compound are influenced by its fluorinated structure. The presence of multiple fluorine atoms increases the molecular weight and contributes to its high melting point. Additionally, the fluorinated chain enhances the molecule's ability to form strong intermolecular hydrogen bonds, which can influence its solubility and crystallinity. These properties make it suitable for applications in polymer chemistry and as a building block for advanced materials.

In terms of applications, this compound has shown promise in the development of fluoropolymers with enhanced thermal stability and chemical resistance. The pentafluoropentanoic acid group can be polymerized to form high-performance polymers that are resistant to harsh environmental conditions. Furthermore, the amino functionality can be utilized for functionalization purposes, enabling the incorporation of additional functional groups into polymer backbones.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of this compound at an unprecedented level of detail. Quantum mechanical calculations have provided insights into the distribution of electron density within the molecule and its reactivity towards nucleophilic and electrophilic attack. These studies have been instrumental in guiding experimental efforts to optimize synthetic routes and improve yields.

The biological activity of 2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid has also been explored in recent studies. Researchers have investigated its potential as an inhibitor of enzymes involved in metabolic pathways. The unique combination of fluorinated groups and amino functionalities provides opportunities for designing molecules with high specificity and potency.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4,4,5,5,5-pentafluoropentanoic acid is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and properties make it an attractive target for further research and development. As new synthetic methods and computational tools continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of fluorinated organic molecules.